Ethyl 4-(benzyloxy)-2-methylbenzoate

• IUPAC Name: ethyl 2-methyl-4-phenylmethoxybenzoate
• InChI: InChI=1S/C17H18O3/c1-3-19-17(18)16-10-9-15(11-13(16)2)20-12-14-7-5-4-6-8-14/h4-11H,3,12H2,1-2H3
• InChI Key: IHGIPRPBWSHPNH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)OCC2=CC=CC=C2)C
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol

Description

Ethyl 4-(benzyloxy)-2-methylbenzoate is a chemical compound with the empirical formula C16H16O3. It is a solid substance and is used in various chemical reactions.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a mixture of ethyl-4-hydroxybenzoate and 4-methylbenzylbromide in acetone was refluxed for 14 hours over anhydrous potassium carbonate. The solvent was then removed in vacuo, and the remaining solid was dissolved in water and extracted with dichloromethane.

Physical And Chemical Properties Analysis

This compound is a solid substance. Its empirical formula is C16H16O3, and its molecular weight is 256.30.

Mechanism of Action

The mechanism of action of ethyl 4-(benzyloxy)-2-methylbenzoate is not well understood. However, it is believed that the compound acts as an intermediate in the synthesis of other organic compounds. It is also believed to have antioxidant properties, which may be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed to have antioxidant properties, which may be beneficial in the treatment of certain diseases. Additionally, the compound may have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

The main advantages of using ethyl 4-(benzyloxy)-2-methylbenzoate in laboratory experiments include its low toxicity and its low cost. Additionally, the compound is relatively stable and has a low melting point, making it easy to handle and store. However, the compound is not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research involving ethyl 4-(benzyloxy)-2-methylbenzoate. These include further investigation into the biochemical and physiological effects of the compound, as well as its potential therapeutic applications. Additionally, research into the effects of the compound on the synthesis of other organic compounds may be beneficial. Finally, further research into the mechanism of action of the compound may provide insight into its therapeutic potential.

Synthesis Methods

Ethyl 4-(benzyloxy)-2-methylbenzoate can be synthesized by a number of different methods. The most common method is the reaction of benzyl bromide and 2-methylbenzoic acid in the presence of an alkoxide base, such as sodium ethoxide. An alternative method involves the reaction of benzyl alcohol and 2-methylbenzoic acid in the presence of a strong acid catalyst, such as sulfuric acid.

Scientific Research Applications

Ethyl 4-(benzyloxy)-2-methylbenzoate has been used in a variety of scientific research applications. It has been used as a model compound to study the effects of chemical structure on the physical properties of organic compounds. It has also been used to investigate the mechanism of action of organic catalysts, as well as to study the effects of chemical structure on the reactivity of organic compounds.